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Compound of Interest

Compound Name: (E/Z)-Ozagrel sodium

Cat. No.: B12402272

Technical Support Center: (E/Z)-Ozagrel Sodium

This technical support center provides researchers, scientists, and drug development
professionals with essential information for using (E/Z)-Ozagrel sodium in experiments. Find
answers to frequently asked questions, troubleshooting guides, and detailed protocols to
ensure the successful application of this compound in your research.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the recommended solvent for dissolving (E/Z)-Ozagrel sodium and what is its
solubility?

Al: (EIZ)-Ozagrel sodium is soluble in both DMSO and water. For laboratory experiments,
DMSO is a common choice for creating concentrated stock solutions.

e In DMSO: Solubility is reported to be up to 50 mg/mL with the aid of ultrasonication.[1]
However, it is critical to use fresh, anhydrous DMSO, as its hygroscopic nature (tendency to
absorb moisture) can significantly reduce the solubility of the compound.[2] Another source
indicates a solubility of 1 mg/mL in fresh DMSO.[2]

e In Water: The solubility is reported to be 50 mg/mL.[2] When preparing aqueous solutions, it
is recommended to filter and sterilize the final working solution using a 0.22 um filter before
use.[3]
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Q2: My (EIZ)-Ozagrel sodium is not dissolving completely. What should | do?

A2: If you encounter precipitation or incomplete dissolution, gentle heating and/or sonication
can be used to help dissolve the compound.[1][3] Also, verify the quality of your solvent. For
DMSO, using a new, unopened bottle is highly recommended as absorbed moisture can lower
solubility.[2]

Q3: How should | prepare a stock solution of (E/Z)-Ozagrel sodium?

A3: A common practice is to prepare a concentrated stock solution in DMSO, for example, at 10
mM.[3] This stock can then be diluted further in an appropriate aqueous medium or cell culture
medium for your specific experiment. Always add the DMSO stock solution to the aqueous
buffer or medium slowly while vortexing to prevent precipitation.

Q4: What are the recommended storage conditions for Ozagrel sodium stock solutions?

A4: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.
Recommended storage conditions are:

e -80°C: Stable for up to 6 months.[3]
e -20°C: Stable for up to 1 month.[3]

Always ensure the storage container is sealed tightly to prevent moisture absorption and
solvent evaporation.[3]

Q5: What is the mechanism of action for Ozagrel sodium?

A5: Ozagrel sodium is a highly selective inhibitor of the enzyme Thromboxane A2 (TXA2)
synthase, with an IC50 of 11 nM.[3][4] It works by blocking the conversion of prostaglandin H2
(PGH2) into TXA2. TXA2 is a potent vasoconstrictor and promotes platelet aggregation.[5][6]
By inhibiting TXA2 production, Ozagrel sodium effectively reduces platelet aggregation and
induces vasodilation.[3] This also shunts the precursor PGH2 towards the synthesis of other
prostanoids like prostacyclin (PGI2), a vasodilator and inhibitor of platelet aggregation.[3][6]

Quantitative Data Summary
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For ease of reference, the solubility and formulation data for (E/Z)-Ozagrel sodium are

summarized below.

Table 1: Solubility of (E/Z)-Ozagrel Sodium

Solvent Concentration Notes
Requires ultrasonic assistance.
DMSO 50 mg/mL
[1]
Use fresh, anhydrous DMSO
DMSO 1 mg/mL as moisture reduces solubility.
[2]
Water 50 mg/mL Filter sterilize before use.[2]

Table 2: Example Formulations for In Vivo Administration

Final
Component Component Component Component )
Protocol Concentrati
2 3 4
on
_ 225
1 10% DMSO 40% PEG300 5% Tween-80 45% Saline
mg/mL[1]
90% (20%
, 225
2 10% DMSO SBE-B-CD in
] mg/mL[1]
Saline)
. =225
3 10% DMSO 90% Corn Oll
mg/mL[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

» Weighing: Accurately weigh the required amount of (E/Z)-Ozagrel sodium powder

(Molecular Weight: 250.23 g/mol ). For 1 mL of a 10 mM solution, you will need 2.5 mg.
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» Solvent Addition: Add the appropriate volume of fresh, high-purity DMSO to the powder. For
a 10 mM solution, add 1 mL of DMSO for every 2.5 mg of Ozagrel sodium.

o Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic bath to aid
dissolution until the solution is clear.

o Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.
Store at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage.

[3]

Protocol 2: Preparation of a Working Solution for In Vivo Studies (Using Protocol 1 from Table
2)

This protocol describes the preparation of a vehicle for animal studies. The compound should
first be dissolved in DMSO before being mixed with other components.

o Prepare Components: Have the following solvents ready: DMSO, PEG300, Tween-80, and
saline.

« Initial Dissolution: Prepare a concentrated stock of Ozagrel sodium in DMSO (e.g., 25
mg/mL).

e Vehicle Preparation: In a sterile tube, add the solvents in the following order, mixing after
each addition: a. Add 400 uL of PEG300. b. Add 100 pL of your Ozagrel sodium/DMSO stock
solution. Mix well. c. Add 50 pL of Tween-80. Mix well. d. Add 450 pL of saline to reach a final
volume of 1 mL.

» Final Mix: Vortex the final solution until it is clear and homogenous. This method yields a
solution with a final Ozagrel sodium concentration of 2.5 mg/mL.[1]

Visual Diagrams

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.medchemexpress.com/Ozagrel-sodium.html
https://www.medchemexpress.com/Ozagrel.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Arachidonic Acid Cascade

Arachidonic Acid

ek bl Ozagrel Sodium

Inhibits

Grostaglandin H2 (PGHZD Inhibition

PGI2 Synthase XA2 Synthase

[Thromboxane A2 (TXA2))

Physiological Effects

Vasoconstriction &
Platelet Aggregation

Vasodilation &
Inhibition of Aggregation

Click to download full resolution via product page

Caption: Mechanism of action of Ozagrel sodium.
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Caption: Workflow for preparing Ozagrel sodium solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(E/Z)-Ozagrel sodium solubility in DMSO and water for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402272#e-z-ozagrel-sodium-solubility-in-dmso-
and-water-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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